Cas no 1519656-37-1 (1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine)

• Product Name: 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine
• CAS No: 1519656-37-1
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6112068
• PubChem ID: 82658448
• Update Time: 2025-07-21

1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine
• [1-(1-methyl-1H-indol-2-yl)cyclopropyl]methanamine
• EN300-1999958
• 1519656-37-1

• Inchi： 1S/C13H16N2/c1-15-11-5-3-2-4-10(11)8-12(15)13(9-14)6-7-13/h2-5,8H,6-7,9,14H2,1H3
• InChI Key： QOXCZOJIJZOATP-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1C1(CN)CC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31Ų

Additional information on 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 1519656-37-1 and Product Name: 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine

The compound with the CAS number 1519656-37-1 and the product name 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a 1-methyl-1H-indol-2-yl moiety combined with a cyclopropylmethanamine backbone suggests a rich chemical diversity that could be leveraged for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives due to their diverse biological activities. The indole scaffold, particularly when substituted with alkyl or aryl groups, has been extensively studied for its role in modulating various biological pathways. The compound in question, 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine, is no exception. Its structural features position it as a promising candidate for further investigation in the development of small-molecule drugs targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The 1-methyl-1H-indol-2-yl group is known to exhibit pharmacological properties that make it suitable for use in the design of drugs that modulate neurotransmitter systems. For instance, indole derivatives have been shown to influence serotonin and dopamine pathways, which are critical in conditions such as depression, anxiety, and Parkinson's disease. The incorporation of a cyclopropylmethanamine moiety into the molecular structure further enhances its pharmacological profile by introducing rigidity and specific steric interactions that can optimize binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify promising candidates for further experimental validation. In the case of 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine, computational models suggest that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. These predictions align well with experimental data from related indole derivatives, providing strong support for the compound's therapeutic potential.

The synthesis of this compound involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropylmethanamine group requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also pave the way for future modifications and derivatization efforts.

From a medicinal chemistry perspective, the structural features of 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine offer several advantages for drug development. The indole moiety provides a scaffold that can be readily modified to enhance solubility, bioavailability, and metabolic stability. Additionally, the cyclopropyl group introduces steric constraints that can improve binding interactions with biological targets. These attributes make this compound an attractive starting point for designing next-generation therapeutics.

In clinical research settings, compounds like 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine are being evaluated for their efficacy in treating various diseases. Preliminary studies suggest that it may have therapeutic benefits in conditions characterized by inflammation and oxidative stress. For example, its potential ability to modulate COX and LOX enzymes could make it useful in managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with neurotransmitter systems positions it as a candidate for treating neurological disorders where serotonin and dopamine pathways are dysregulated.

The development of new drugs is a complex process that involves multiple stages of testing and validation. Before moving into clinical trials, compounds must undergo rigorous preclinical studies to assess their safety and efficacy. In vitro assays are used to evaluate their interactions with biological targets, while animal models provide insights into their pharmacokinetic properties. The promising results observed with 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine in these early stages encourage further investigation into its potential as a therapeutic agent.

The role of collaboration between academic researchers and pharmaceutical companies cannot be overstated in advancing drug discovery efforts. Academic institutions often serve as hubs for innovative research ideas, while pharmaceutical companies provide the resources necessary for translating these ideas into tangible therapeutic solutions. The case of 1519656-37-1 exemplifies this synergy, where academic insights into molecular structure have led to promising candidates for drug development.

Looking ahead, the future prospects for compounds like 1519656-37-1 appear bright. As our understanding of biological systems continues to evolve, so does our ability to design molecules that precisely target disease-causing mechanisms. Advances in biotechnology and artificial intelligence are expected to further accelerate drug discovery pipelines, making compounds like 1-(1-methyl-1H-indol-2-yl)cyclopropylmethanamine more accessible for therapeutic use.

In conclusion,1519656-37-1 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of an indole moiety and a cyclopropylmethanamine backbone positions it as a promising candidate for further investigation in drug development efforts aimed at treating neurological and inflammatory disorders. As research progresses, this compound is likely to play an important role in shaping future therapeutic strategies.